Cas no 115154-50-2 (2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-)
115154-50-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-
CAS No:115154-50-2
MF:C4H5N3O3
MW:143.100800275803
CID:130651
Update Time:2024-01-24
2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-
- 2,4(1H,3H)-Pyrimidinedione, 5-(hydroxyamino)- (9CI)
- 2,4(1H,3H)-Pyrimidinedione, 5-(hydroxyamino)-
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- Inchi: 1S/C4H5N3O3/c8-3-2(7-10)1-5-4(9)6-3/h1,7,10H,(H2,5,6,8,9)
- InChI Key: CEBGJTLQDIOCOR-UHFFFAOYSA-N
- SMILES: C1(=O)NC=C(NO)C(=O)N1
Computed Properties
- Exact Mass: 141.01749
- Monoisotopic Mass: 143.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.7
- Topological Polar Surface Area: 90.5A^2
Experimental Properties
- PSA: 92.18
2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
115154-50-2 (2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-) Related Products
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